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Disclaimer

The following application notes and protocols have been compiled based on available scientific
literature. Direct experimental data on the use of 2,2,4,6-tetramethylheptane as a specific
component in jet fuel surrogates is limited. Therefore, this document provides information on its
known chemical properties, discusses the role of highly branched alkanes in jet fuel surrogates
by drawing parallels with more studied similar compounds like 2,2,4,6,6-pentamethylheptane,
and presents generalized experimental protocols applicable to the evaluation of jet fuel
surrogates.

Introduction

Jet fuel is a complex mixture of hundreds of hydrocarbons, making its direct use in
computational fluid dynamics (CFD) and chemical kinetic modeling computationally prohibitive.
[1][2] To address this, surrogate fuels are formulated from a small number of well-characterized
chemical species to emulate the physical and chemical properties of the real fuel.[1][2][3][4]
These surrogates are crucial for the development and optimization of advanced combustion
engines and for assessing the performance of alternative and sustainable aviation fuels.[5][6]

The formulation of a jet fuel surrogate typically involves a mixture of normal alkanes, branched
alkanes, cycloalkanes, and aromatic compounds to match key properties of the target jet fuel,
such as:
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e Cetane number (CN) or Derived Cetane Number (DCN)[4][7]
» Hydrogen to Carbon (H/C) ratio[4][7]

e Lower Heating Value (LHV)[4]

» Density and Viscosity[4][7]

« Distillation curve[1][2]

e Threshold Sooting Index (TSI)[4]

Highly branched alkanes are a critical component of jet fuel surrogates as they represent the
iso-paraffinic content of kerosene-based fuels. These compounds are known for their good
cold-flow properties and their influence on ignition quality. While 2,2,4,6,6-pentamethylheptane
has been identified as a promising surrogate component for representing low ignition quality
highly-branched alkanes[1][2], this document will focus on the closely related molecule, 2,2,4,6-
tetramethylheptane.

Properties of 2,2,4,6-Tetramethylheptane

2,2,4,6-tetramethylheptane is a highly branched alkane with the chemical formula C11H24. Its
structure and properties make it a potential candidate for inclusion in jet fuel surrogate
mixtures.

Chemical and Physical Properties

A summary of the key computed and experimental properties of 2,2,4,6-tetramethylheptane is
provided in the table below. These properties are essential for initial screening and for use in
surrogate formulation models.
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Property Value Source
Molecular Formula Cl1H24 [8]
Molecular Weight 156.31 g/mol [8]
IUPAC Name 2,2,4,6-tetramethylheptane [8]

CAS Number 61868-46-0 [8]
Boiling Point Not available in search results

Density Not available in search results

Computed XLogP3

5.2

[8]

Role in Jet Fuel Surrogates

The inclusion of highly branched alkanes like 2,2,4,6-tetramethylheptane in a jet fuel

surrogate is intended to replicate the combustion behavior of the iso-alkane fraction of real jet

fuel. These compounds play a significant role in determining the overall ignition and

combustion characteristics of the fuel.

Conceptual Surrogate Formulation

A hypothetical four-component jet fuel surrogate incorporating 2,2,4,6-tetramethylheptane

could be formulated as follows. The mole fractions are illustrative and would require

optimization to match the properties of a specific target jet fuel.
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Experimental Protocols

The following are generalized protocols for the experimental validation of a jet fuel surrogate
containing 2,2,4,6-tetramethylheptane. These protocols are based on standard methods used
in combustion research.

Protocol for Ignition Delay Time (IDT) Measurement

Objective: To measure the autoignition characteristics of the surrogate fuel and compare them
to the target jet fuel.

Apparatus: Shock Tube or Rapid Compression Machine (RCM).
Methodology:

e Mixture Preparation: Prepare a stoichiometric mixture of the surrogate fuel and an oxidizer
(typically synthetic air) at a known pressure and temperature.
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e Ignition:

o Shock Tube: A diaphragm is ruptured, generating a shock wave that travels down the tube,
compressing and heating the gas mixture to ignition conditions.

o RCM: A piston rapidly compresses the gas mixture to the desired pressure and
temperature.

o Data Acquisition: Monitor the pressure and/or light emission from specific chemical species
(e.g., OH*) as a function of time after compression.

o IDT Determination: The ignition delay time is defined as the time interval between the end of
compression and the onset of ignition, typically identified by the maximum rate of pressure
rise or the peak in light emission.

» Data Analysis: Repeat the experiment over a range of temperatures and pressures relevant
to gas turbine engine conditions. Compare the measured IDTs of the surrogate with those of
the target jet fuel.

Protocol for Laminar Flame Speed Measurement

Objective: To determine the flame propagation characteristics of the surrogate fuel.
Apparatus: Spherically expanding flame in a constant volume chamber or a counterflow burner.
Methodology:

e Mixture Preparation: Prepare a premixed combustible mixture of the surrogate fuel and air at
various equivalence ratios.

e Ignition and Flame Propagation:

o Constant Volume Chamber: Ignite the mixture at the center of the chamber and record the
propagation of the spherical flame front using high-speed imaging.

o Counterflow Burner: Establish two opposing jets of the premixed gas, creating a stable,
flat flame.
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» Data Acquisition: Measure the flame radius as a function of time (for the spherical flame) or
the gas velocities (for the counterflow flame).

o Flame Speed Calculation: The laminar flame speed is calculated from the flame propagation
rate, taking into account the effects of stretch and radiation.

o Data Analysis: Compare the laminar flame speeds of the surrogate with the target jet fuel

over a range of equivalence ratios.

Visualizations

The following diagrams illustrate key concepts related to the use of 2,2,4,6-
tetramethylheptane in jet fuel surrogates.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15456692?utm_src=pdf-body
https://www.benchchem.com/product/b15456692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15456692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Mmrogate Components

Cetane Number

emulat

Cycloalkane

arget Properties Viscosity

emulates,

Jet Fuel Surrogate

emulat

emulates, emulate:

Density Distillation Curve

HIC Ratio

2,2,4,6-Tetramethylheptane

Click to download full resolution via product page

Caption: Logical relationship of surrogate components.
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Caption: Experimental workflow for IDT measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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